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Compound of Interest

Compound Name:
5-Bromo-4-fluorobenzo[d]

[1,3]dioxole

Cat. No.: B581386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed synthetic protocol for the preparation of 5-Bromo-4-

fluorobenzo[d]dioxole, a valuable building block in medicinal chemistry and materials science.

The protocol is based on established synthetic methodologies for analogous compounds,

offering a reliable pathway to this target molecule.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for the target compound, 5-Bromo-4-

fluorobenzo[d]dioxole, is presented below.

Property Value

CAS Number 1226808-75-8[1]

Molecular Formula C₇H₄BrFO₂[1]

Molecular Weight 219.01 g/mol

Appearance Expected to be a solid

Purity (Typical) ≥ 96%
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Note: Detailed spectroscopic data (NMR, IR, MS) for this specific compound is not widely

available in the public domain. Characterization of the synthesized product is highly

recommended.

Synthetic Pathway
The synthesis of 5-Bromo-4-fluorobenzo[d]dioxole can be achieved in a two-step process

starting from the commercially available 3-fluorocatechol. The first step involves the

methylenation of 3-fluorocatechol to form the intermediate, 4-fluorobenzo[d]dioxole. The

subsequent step is the regioselective bromination of this intermediate to yield the final product.

Step 1: Methylenation Step 2: Bromination

3-Fluorocatechol 4-Fluorobenzo[d]dioxole
CH₂Cl₂, NaOH, DMSO

4-Fluorobenzo[d]dioxole 5-Bromo-4-fluorobenzo[d]dioxole
N-Bromosuccinimide, Acetonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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